Cas no 478529-36-1 (Tri-O-acetyl-D-2-13Cglucal)

• Product Name: Tri-O-acetyl-D-2-13Cglucal
• CAS No: 478529-36-1
• Molecular Formula: C₁₁H₁₄O₇
• Molecular Weight: 258.22466
• CID: 328626
• PubChem ID: 71434353

Tri-O-acetyl-D-2-13Cglucal Properties

Names and Identifiers

• D-arabino-Hex-1-enitol-2-13C,1,5-anhydro-2-deoxy-, triacetate (9CI)
• Tri-O-acetyl-D-[2-13C]glucal
• [(2R,3R,4S)-3,4-diacetyloxy-3,4-dihydro-2H-pyran-2-yl]methyl acetate
• PUBCHEM_71434353
• DTXSID20849650
• 478529-36-1
• TRI-O-ACETYL-D-[2-13C]GLUCAL
• tri-O-acetyl-D-[2-13C]glucal

• InChIKey： UHUOKLKCUCLRGN-LBPDFUHNSA-N
• Inchi： InChI=1S/C11H14O7/c1-6(12)17-8-3-4-16-9(5-10(14)15)11(8)18-7(2)13/h3-4,8-9,11H,5H2,1-2H3,(H,14,15)/i3+1
• SMILES： OC(CC1OC=[13CH]C(OC(=O)C)C1OC(=O)C)=O

Computed Properties

• Exact Mass: 258.06948258g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 258.06948258g/mol
• Heavy Atom Count: 18
• Complexity: 374
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• LogP: 0.32540
• PSA: 88.13000